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Compound of Interest

Compound Name: For-ala-ome

CAS No.: 32221-83-3

Cat. No.: B555846

Get Quote

Core Synthesis Strategy: An Overview
The most direct and common pathway to For-Ala-OMe involves a two-step process: the

esterification of L-Alanine to its methyl ester hydrochloride salt (H-Ala-OMe·HCl), followed by

the N-formylation of this ester. This approach is generally favored due to the commercial

availability and stability of the starting materials.
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Step 1: Esterification

Step 2: N-Formylation

Purification & Analysis

L-Alanine

H-Ala-OMe·HCl

  MeOH, TMSCl or SOCl₂

H-Ala-OMe·HCl

For-Ala-OMe

  Formylating Agent, Base

Crude For-Ala-OMe

Pure For-Ala-OMe

  Chromatography

Analysis

  NMR, MS, IR
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Desired Pathway

Side ReactionAmine R-CO-O-CO-OR'

Amide (R-CO-NR₂)
Attack at

Acyl Carbon

Urethane (R'-O-CO-NR₂)

Attack at
Carbonate Carbon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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